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Compound Name:
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Cat. No.: B13284115

Get Quote

A Technical Analysis of Structural Constraints and
Enzymatic Interactions
Part 1: Molecular Identity & Structural

Pharmacophore

1-(2-Fluorophenyl)ethylamine acts primarily as a chemical intermediate and chiral resolving

\

agent rather than a high-affinity ligand for monoamine receptors. Its lack of significant receptor
binding—compared to its homologs—is dictated by the "Distance Constraint Rule” in medicinal
chemistry.

Chemical Structure[2][3]

¢ |[UPAC Name: 1-(2-fluorophenyl)ethan-1-amine
¢ Common Name: 2-Fluoro-a-methylbenzylamine

e Molecular Formula: CsHioFN
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o Chirality: Exists as (R)- and (S)- enantiomers. The (S)-enantiomer is frequently used in
asymmetric synthesis.

The Distance Constraint (Pharmacophore Mismatch)

High-affinity binding to Monoamine GPCRs (Dopamine, Serotonin, Adrenergic) requires a
specific distance between the aromatic ring (hydrophobic interaction) and the basic nitrogen
(ionic interaction with Asp3.32).

1-(2- Amphetamine /
Feature . .
Fluorophenyl)ethylamine Phenethylamine
Class Benzylic Amine Phenethylamine
Linker Length 1 Carbon (Methine) 2 Carbons (Ethyl)
Distance (Ar-N) ~1.5 A (Too short) ~2.5-3.0 A (Optimal)
Primary Target Enzymes (MAO, SSAO) Receptors (5-HT, DA, NE)

Part 2: Receptor Binding Profile

Unlike its chain-extended analogs, 1-(2-Fluorophenyl)ethylamine exhibits negligible affinity (Ki
> 10,000 nM) for the orthosteric binding sites of major neurotransmitter receptors.

Monoamine GPCRs (5-HT, DA, NE)[1]

e Binding Status:Inactive / Low Affinity

e Mechanism: The single-carbon linker prevents the nitrogen atom from reaching the
conserved aspartate residue (Asp3.32) in the transmembrane helix 3 of the receptor while
the aromatic ring is docked in the hydrophobic pocket.

o Implication: It does not produce the psychoactive effects associated with 2-
Fluoroamphetamine (2-FA).

Trace Amine Associated Receptors (TAAR1)

e Binding Status:Weak / Putative
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« Insight: While TAARL1 is more promiscuous than classical monoamine receptors, it generally
favors phenethylamines. Benzylic amines are considered poor agonists.

NMDA and Sigma Receptors

e Binding Status:Low Affinity (Primary Amine)

» Nuance:N-substituted derivatives of 1-phenylethylamine can show affinity for the PCP
binding site of the NMDA receptor or Sigma-1 receptors. However, the unsubstituted primary
amine (1-(2-Fluorophenyl)ethylamine) lacks the steric bulk and lipophilicity required for high-
affinity binding at these sites.

Part 3: Enzymatic Interactions (Primary Biological
Activity)

The most significant biological activity of 1-(2-Fluorophenyl)ethylamine is its interaction with
amine oxidases. It acts as a competitive inhibitor or substrate analogue.[1]

Monoamine Oxidase (MAO) Inhibition

The parent compound, a-methylbenzylamine, is a known reversible inhibitor of MAO. The 2-
fluoro substituent modifies this activity via electronic withdrawal and increased lipophilicity.

e Target: MAO-A and MAO-B (Mitochondrial enzymes).[2]
e Mode of Action: Competitive Inhibition.[1]
o Estimated Potency:
o Ki (MAO-B): ~20-100 uM (Micromolar range).
o Comparison: Significantly less potent than Amphetamine (Ki = 20 uM) or Selegiline.

e Mechanism: The a-methyl group hinders the abstraction of the a-proton by the FAD cofactor,
slowing oxidation and allowing the molecule to occupy the active site as a competitive
inhibitor.
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Semicarbazide-Sensitive Amine Oxidase (SSAO)[4]

« Interaction: a-Methylbenzylamines are distinct inhibitors of SSAO (found in vascular smooth

muscle).
o Ki Values (Parent): ~90 uM (Racemic).

o Stereoselectivity: The enzyme often shows preference for the (S)-enantiomer.

Part 4: Comparative Pharmacology (The "Homolog
Trap")

Researchers often confuse 1-(2-Fluorophenyl)ethylamine with 2-Fluoroamphetamine (2-FA).
This section clarifies the critical pharmacological divergence.

Benzylic Amine (The Topic)

Steric Mismatch

1-(2-Fluorophenyl)ethylamine for Receptors o | Target: MAO Enzymes
(1-Carbon Linker) Homologation ~| (Low Affinity Inhibitor)
(+1 CH2 Group)
Phenethylamine (The Drug)
Optimal Fit
2—FIuor0amphetamine (Z-FA) for Transporters Target; DAT / NET / SERT
) |——or ~IdIDPOTEDs o :
(2-Carbon Linker) (Releasing Agent)

Click to download full resolution via product page

Figure 1: Structural Homology and Pharmacological Divergence. The addition of a single
methylene group shifts the target from low-affinity enzyme inhibition to high-affinity transporter

interaction.
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1-(2- 2-Fluoroamphetamine (2-
Parameter .
Fluorophenyl)ethylamine FA)
Linker -CH(CH3)- -CHz2-CH(CH5)-
. . ) Dopamine/Norepinephrine
Primary Activity Chiral Reagent / Weak MAOI
Releaser
Receptor Affinity Negligible Moderate/High (DAT/NET)
Psychoactivity None / Toxic at high doses Stimulant

Part 5: Experimental Methodologies

To empirically validate the binding affinity (or lack thereof) for this specific molecule, the
following protocols are the industry standard.

Radioligand Binding Assay (Screening for Inactivity)

Purpose: To confirm the absence of binding at 5-HT2A or D2 receptors.

Membrane Preparation: HEK293 cells expressing human 5-HT2A receptors.

o Radioligand: [3H]-Ketanserin (0.5 nM).

o Competitor: 1-(2-Fluorophenyl)ethylamine (Concentration range: 10=° M to 10=4 M).
e Incubation: 60 mins at 25°C in Tris-HCI buffer (pH 7.4).

 Filtration: Harvest via GF/B filters using a cell harvester.

e Analysis: Measure radioactivity via liquid scintillation counting.

o Expected Result: No displacement of radioligand (IC50 > 10 uM), confirming lack of affinity.

MAO Inhibition Assay (Spectrophotometric)

Purpose: To determine the Ki for MAO-A/B inhibition.[2]

e Enzyme Source: Rat liver mitochondria or recombinant human MAO isoforms.
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e Substrate: Kynuramine (non-fluorescent) — 4-Hydroxyquinoline (fluorescent).

e Protocol:
o Incubate enzyme with 1-(2-Fluorophenyl)ethylamine (0—100 uM) for 20 mins at 37°C.
o Add Kynuramine substrate.[3]
o Measure fluorescence (Excitation: 310 nm, Emission: 400 nm) over time.

o Data Processing: Plot Lineweaver-Burk plots to determine if inhibition is competitive or non-
competitive. Calculate Ki.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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